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Compound of Interest

Compound Name: 4-Bromotoluene

Cat. No.: B049008

For researchers, scientists, and professionals in drug development, precise chemical
identification is paramount. This guide provides a comprehensive overview of the nomenclature
for the compound commonly known as 4-Bromotoluene, including its official IUPAC name and
a detailed list of its synonyms.

IUPAC Name

The systematic name for 4-Bromotoluene, as determined by the International Union of Pure
and Applied Chemistry (IUPAC), is 1-bromo-4-methylbenzene[1][2]. This name is derived from
the structure of the molecule, which consists of a benzene ring substituted with a bromine atom
and a methyl group at positions 1 and 4, respectively.

Synonyms and Identifiers

In scientific literature, commercial databases, and laboratory settings, 4-Bromotoluene is
referenced by a variety of alternative names. Understanding these synonyms is crucial for
conducting thorough literature reviews and for sourcing chemical reagents. The following table
summarizes the most commonly encountered synonyms for 1-bromo-4-methylbenzene.
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Synonym Reference
4-Bromotoluene [11[21[3]14]
p-Bromotoluene [1][2][4][5]
1-Bromo-4-methylbenzene [11[31[4]
p-Tolyl bromide [11[2][4]
4-Methylbromobenzene [11[3][4]
Benzene, 1-bromo-4-methyl- [1][3][4]
4-Methylphenyl bromide [11[3][4]
1-Methyl-4-bromobenzene [L][3][4][6]
Toluene, p-bromo- [L13]14]
4-Tolyl bromide [11[3][4]
p-Methylphenyl bromide [11[21[3]1[4]
p-Methylbromobenzene [1][2][3][4]
Parabromotoluene [11[31[4]
4-Bromo-1-methylbenzene [1][31[4]
4-Methyl-1-bromobenzene [1][3][4]
Toluene, 4-bromo- [1](3]

Logical Relationship of Nomenclature

The various synonyms for 4-Bromotoluene arise from different historical and systematic
naming conventions. The following diagram illustrates the logical relationship between the core
structure and its various identifiers.
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Nomenclature Relationship for 1-bromo-4-methylbenzene

Core Chemical Structure

Benzene Ring Methyl Group (-CH3) Bromine Atom (-Br)
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1-bromo-4-methylbenzene

Common and Trivial Names

4-Bromotoluene

Synonymous (‘para’ prefix)

p-Bromotoluene

Synonymous (‘tolyl' group)

p-Tolyl bromide

Click to download full resolution via product page

Caption: Logical flow from the core chemical structure to its IUPAC name and common
synonyms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b049008?utm_src=pdf-body-img
https://www.benchchem.com/product/b049008?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. 4-Bromotoluene | C7H7Br | CID 7805 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. 4-Bromotoluene, 98% | Fisher Scientific [fishersci.ca]

e 3. 4-Bromotoluene - Hazardous Agents | Haz-Map [haz-map.com]

e 4. Benzene, 1-bromo-4-methyl- [webbook.nist.gov]

e 5. 4-Bromotoluene | 106-38-7 [amp.chemicalbook.com]

e 6. syntharo.com [syntharo.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Bromotoluene: IUPAC
Nomenclature and Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049008#4-bromotoluene-synonyms-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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